BENGHE Foundational & Exploratory

Check Availability & Pricing

N-(2-sec-butylphenyl)-4-methylbenzamide
SMILES string

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

N-(2-sec-butylphenyl)-4-
Compound Name:
methylbenzamide

Cat. No.: B291036

Get Quote

\ J

An In-depth Technical Guide to N-(2-sec-butylphenyl)-4-methylbenzamide

Authored by: Senior Application Scientist
Publication Date: February 13, 2026
Abstract

This technical guide provides a comprehensive overview of N-(2-sec-butylphenyl)-4-
methylbenzamide, a substituted aromatic amide of interest in medicinal chemistry and
materials science. This document details the compound's chemical structure, including its
canonical SMILES representation, and outlines a robust synthetic protocol for its preparation.
Furthermore, it delves into state-of-the-art analytical techniques for its structural elucidation and
purification, including Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, as
well as chromatographic methods. This guide is intended for researchers, scientists, and drug
development professionals seeking a practical and in-depth understanding of this molecule and
its synthesis.

Introduction
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N-arylbenzamides represent a significant class of organic compounds with diverse applications,
ranging from pharmaceuticals to advanced materials. The amide functional group is a
cornerstone of biological and synthetic chemistry.[1] The specific compound, N-(2-sec-
butylphenyl)-4-methylbenzamide, features a sterically hindered N-aryl substituent, which can
impart unique conformational properties and influence its biological activity and material
characteristics. Understanding the precise synthesis and characterization of this molecule is
crucial for its potential applications. This guide will provide a detailed, field-proven methodology

for its synthesis and analysis.

Chemical Structure and Properties

The chemical structure of N-(2-sec-butylphenyl)-4-methylbenzamide is characterized by a 4-
methylbenzoyl group attached to the nitrogen atom of a 2-sec-butylaniline moiety.

Table 1: Chemical Identifiers and Properties

Identifier Value

IUPAC Name N-(2-sec-butylphenyl)-4-methylbenzamide
Molecular Formula C18H21NO

Molecular Weight 267.37 g/mol

SMILES String CCC(C)clcececcINC(=0)c2cec(C)ec2

The sec-butyl group on the phenyl ring introduces chirality, meaning this compound can exist
as a racemic mixture of two enantiomers. The steric hindrance provided by the ortho-
substituted sec-butyl group is expected to influence the rotational barrier around the amide C-N
bond, a phenomenon that can be studied by variable temperature NMR spectroscopy.[2]

Synthesis of N-(2-sec-butylphenyl)-4-
methylbenzamide

The synthesis of N-(2-sec-butylphenyl)-4-methylbenzamide is most effectively achieved
through the acylation of 2-sec-butylaniline with 4-methylbenzoyl chloride. This is a classic and
reliable method for amide bond formation.
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Synthetic Workflow

The overall synthetic process involves the reaction of the amine with the acid chloride in the
presence of a base to neutralize the hydrochloric acid byproduct. The subsequent steps include
work-up to remove impurities and purification of the final product.

Structural Characterization
(NMR, IR, MS)

N-(2-sec-butylphenyl)-4-methylbenzamide

Amide Coupling Reaction Step2 Aqueous Work-up Step3 Purification
(DCM, 0°C to rt) (HCI, NaHCO3, Brine) (Column C

Click to download full resolution via product page

Caption: Synthetic workflow for N-(2-sec-butylphenyl)-4-methylbenzamide.

Detailed Experimental Protocol

Materials:

e 2-sec-butylaniline

» 4-methylbenzoyl chloride

¢ Pyridine (anhydrous)

e Dichloromethane (DCM, anhydrous)

e 1 M Hydrochloric acid (HCI)

o Saturated sodium bicarbonate solution (NaHCO?3)
e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSO4)

« Silica gel for column chromatography

e Hexanes and Ethyl Acetate (for chromatography)

Procedure:
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» Reaction Setup: To a solution of 2-sec-butylaniline (1.0 eq) in anhydrous dichloromethane
(DCM) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add
pyridine (1.2 eq). Cool the mixture to 0 °C using an ice bath.

e Acylation: Slowly add a solution of 4-methylbenzoyl chloride (1.1 eq) in anhydrous DCM to
the cooled reaction mixture dropwise over 15-20 minutes. The addition of the acid chloride
often results in the formation of a precipitate (pyridinium hydrochloride).

o Reaction Progression: After the addition is complete, remove the ice bath and allow the
reaction to warm to room temperature. Stir the reaction mixture for 4-6 hours. Monitor the
reaction progress by thin-layer chromatography (TLC).

e Aqueous Work-up: Upon completion, dilute the reaction mixture with DCM. Transfer the
mixture to a separatory funnel and wash sequentially with 1 M HCI (to remove excess
pyridine), saturated NaHCO3 solution (to neutralize any remaining acid), and brine.

» Drying and Concentration: Dry the organic layer over anhydrous MgSO4, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator to obtain the
crude product.

 Purification: Purify the crude product by flash column chromatography on silica gel using a
hexanes/ethyl acetate gradient as the eluent.[3][4] The polarity of the eluent should be
optimized based on TLC analysis.

e |solation: Combine the fractions containing the pure product (as determined by TLC) and
evaporate the solvent to yield N-(2-sec-butylphenyl)-4-methylbenzamide as a solid.

Structural Characterization

Comprehensive spectroscopic analysis is essential to confirm the identity and purity of the
synthesized N-(2-sec-butylphenyl)-4-methylbenzamide.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules.[5][6]
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1H NMR (Proton NMR): The *H NMR spectrum is expected to show distinct signals for the
aromatic protons, the methyl group on the benzoyl ring, the sec-butyl group, and the amide N-
H proton. Due to the ortho-substitution, the aromatic protons on the aniline ring will likely exhibit
complex splitting patterns. The diastereotopic methylene protons of the sec-butyl group may
show non-equivalence.

13C NMR (Carbon NMR): The 3C NMR spectrum will provide information on the carbon
framework of the molecule. Key signals to identify include the carbonyl carbon of the amide,
the aromatic carbons, and the carbons of the sec-butyl and methyl groups.

Table 2: Expected NMR Spectroscopic Data

Functional Group 'H Chemical Shift (6, ppm)  **C Chemical Shift (6, ppm)
Amide N-H 7.5 - 8.5 (broad singlet)

Aromatic C-H 7.0 - 8.0 (multiplets) 120 - 140

Benzoyl -CH3 ~2.4 (singlet) ~21

sec-butyl -CH- ~3.0 (multiplet) ~40

sec-butyl -CHz- ~1.6 (multiplet) ~30

sec-butyl -CHs (doublet) ~1.2 (doublet) ~12

sec-butyl -CHs (triplet) ~0.9 (triplet) ~20

Amide C=0 - ~165

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Table 3: Expected IR Absorption Bands
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Functional Group Wavenumber (cm~—?) Description

N-H Stretch 3300 - 3500 Sharp to medium peak
C-H Stretch (aromatic) 3000 - 3100 Medium to weak peaks
C-H Stretch (aliphatic) 2850 - 3000 Medium to strong peaks
C=0 Stretch (amide) 1630 - 1680 Strong, sharp peak
C=C Stretch (aromatic) 1450 - 1600 Medium to weak peaks

Purification and Quality Control

Achieving high purity is critical for the intended applications of N-(2-sec-butylphenyl)-4-
methylbenzamide, especially in a research and development setting.

Purification Techniques

o Crystallization: For solid compounds, crystallization is an effective method for purification.[3]
[7][8] A suitable solvent or solvent system should be chosen where the compound has high
solubility at elevated temperatures and low solubility at room temperature or below.

o Chromatography: As detailed in the synthetic protocol, column chromatography is a versatile
technique for separating the desired product from byproducts and unreacted starting
materials.[3]

Purity Assessment

o High-Performance Liquid Chromatography (HPLC): HPLC is a sensitive analytical technique
to determine the purity of the final compound. A single sharp peak in the chromatogram
indicates a high degree of purity.

¢ Melting Point Analysis: A sharp and well-defined melting point range is indicative of a pure
crystalline solid.

Potential Applications
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While specific applications for N-(2-sec-butylphenyl)-4-methylbenzamide are not extensively
documented in the public domain, related N-arylbenzamide structures have shown promise in
several areas:

o Medicinal Chemistry: The benzamide scaffold is present in a number of approved drugs and
clinical candidates.[9] The substitution pattern on both the N-phenyl ring and the benzoyl ring
can be tuned to optimize binding to biological targets.

o Materials Science: The rigid amide linkage and aromatic rings can be incorporated into
polymers to enhance their thermal stability and mechanical properties.[10]

Conclusion

This technical guide has provided a comprehensive framework for the synthesis, purification,
and characterization of N-(2-sec-butylphenyl)-4-methylbenzamide. The detailed
experimental protocol and analytical data serve as a valuable resource for researchers and
professionals in the fields of organic synthesis, medicinal chemistry, and materials science. The
methodologies described herein are robust and can be adapted for the synthesis of related N-
arylbenzamide analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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